Cas no 1896834-54-0 (({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine)

• Product Name: ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine
• CAS No: 1896834-54-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6466778
• PubChem ID: 117284853
• Update Time: 2025-10-30

({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine
• ({3-[2-(aminooxy)ethyl]phenyl}methyl)dimethylamine
• EN300-2000821
• 1896834-54-0

• Inchi： 1S/C11H18N2O/c1-13(2)9-11-5-3-4-10(8-11)6-7-14-12/h3-5,8H,6-7,9,12H2,1-2H3
• InChI Key： MHMHGAPABNGFQT-UHFFFAOYSA-N
• SMILES： O(CCC1=CC=CC(=C1)CN(C)C)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5Ų

Additional information on ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine

Compound Introduction: ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine (CAS No. 1896834-54-0)

Chemical research continues to uncover novel compounds with significant potential in pharmaceutical applications. Among these, the compound identified by the CAS number 1896834-54-0 and the product name ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine has garnered attention due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, potential applications, and recent advancements in its study.

The molecular structure of ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine features a phenyl ring substituted with a 2-(aminooxy)ethyl group, further modified with a dimethylamino side chain. This configuration suggests potential interactions with biological targets, making it a candidate for further exploration in drug discovery. The presence of both amino and amine functionalities provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in compounds that exhibit both central nervous system (CNS) and peripheral nervous system (PNS) effects. The structural motif of ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine aligns well with this trend, as it combines features that could modulate neurotransmitter activity. Preliminary studies have indicated that this compound may have potential in the treatment of neurological disorders by interacting with specific receptors or enzymes involved in neural signaling pathways.

One of the most exciting aspects of this compound is its potential as a scaffold for drug development. The flexible nature of the side chains allows for modifications that can enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the aminooxy group can serve as a site for conjugation with other molecules, enabling the creation of prodrugs or targeted delivery systems. These features make ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine an attractive candidate for further investigation.

The compound's interaction with biological targets has been a focus of recent research. Studies using computational modeling have suggested that it may bind to receptors involved in pain modulation and inflammation. These findings are supported by initial in vitro experiments, which have shown that ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine can inhibit the activity of certain enzymes associated with these pathways. Such interactions could lead to therapeutic applications in conditions where pain and inflammation are prominent symptoms.

Furthermore, the compound's potential role in modulating neurotransmitter release has been explored. By interacting with presynaptic receptors or transporters, it may influence the levels of key neurotransmitters such as serotonin and dopamine. This capability is particularly relevant in the context of mood disorders and cognitive functions, where neurotransmitter imbalances play a significant role. Ongoing research aims to elucidate the precise mechanisms through which this compound affects neural signaling.

The synthesis of derivatives based on ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine represents another area of active investigation. By introducing variations into the side chains or substituting different groups on the phenyl ring, researchers can fine-tune the pharmacological profile of the compound. Such modifications may enhance its selectivity for specific targets or improve its metabolic stability. The development of novel synthetic methodologies is also crucial for facilitating these explorations.

The safety and efficacy profile of any potential drug candidate must be thoroughly evaluated before clinical application. Preliminary toxicology studies on ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine have shown promising results, indicating low toxicity at tested doses. However, comprehensive assessments are still needed to fully understand its safety profile and potential side effects. These studies will involve both in vitro and in vivo models to provide a comprehensive evaluation.

The regulatory landscape for new drug candidates is complex and requires careful navigation. As research progresses, it will be essential to ensure that all regulatory requirements are met to facilitate the transition from laboratory discovery to clinical use. Collaboration between academic researchers, pharmaceutical companies, and regulatory agencies will be crucial in this process. The unique properties of ({3-2-(aminooxy)ethylphenyl}methyl)dimethylamine make it an interesting candidate for such collaborations.

The future prospects for this compound are bright, given its multifaceted potential applications. As more research is conducted, new insights into its mechanisms of action and therapeutic benefits will emerge. The ability to modify its structure offers a pathway to develop a range of related compounds with improved properties. This flexibility is key to advancing drug discovery efforts in neurological and other therapeutic areas.

In conclusion, the compound identified by CAS number 1896834-54-0 and named ({3-2-(aminooxy)ethylphenyl}methyl)dimethyamine represents a promising area of research with significant potential for therapeutic applications. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further exploration. As research continues to uncover new possibilities, this compound may play a vital role in addressing unmet medical needs.